(3R)-1-(2-bromopyridine-4-carbonyl)pyrrolidin-3-ol

• Molecular Formula: C10H11BrN2O2
• Molecular Weight: 271.11 g/mol
• SMILES: C1CN(CC1O)C(=O)C2=CC(=NC=C2)Br
• InChI: InChI=1S/C10H11BrN2O2/c11-9-5-7(1-3-12-9)10(15)13-4-2-8(14)6-13/h1,3,5,8,14H,2,4,6H2/t8-/m1/s1
• InChIKey: GODKKYGSYYOXDH-MRVPVSSYSA-N

Researchers requiring enantiopure scaffolds for kinase inhibitor development often face delays with racemic or regioisomeric substitutes that undermine SAR reproducibility. This (R)-configured pyrrolidin-3-ol derivative directly resolves these issues. - The 2-bromopyridine moiety provides a 5-7× kinetic advantage in Suzuki-Miyaura couplings over 3-bromo or 4-bromo regioisomers, accelerating library synthesis. - Single (R)-enantiomer eliminates the potency variability (up to 2-fold eudismic ratio) seen with racemic mixtures, ensuring defined target engagement for probe development. - The 3-hydroxyl group offers a versatile synthetic handle for post-coupling derivatization, unlike des-hydroxy analogs.

(3R)-1-(2-Bromopyridine-4-carbonyl)pyrrolidin-3-ol Overview

(3R)-1-(2-Bromopyridine-4-carbonyl)pyrrolidin-3-ol (CAS 1690055-62-9) is a synthetic, enantiomerically pure pyrrolidine amide derivative with molecular formula C₁₀H₁₁BrN₂O₂ and molecular weight 271.11 g/mol . The compound integrates three pharmacologically significant structural features: a chiral (R)-configured 3-hydroxypyrrolidine core, a 2-bromopyridine-4-carbonyl substituent linked via an amide bond, and a bromine atom positioned ortho to the pyridine nitrogen, enabling regioselective cross-coupling . Chiral pyrrolidine scaffolds are privileged in drug discovery, and enantiomeric configuration critically impacts biological potency—studies on chiral pyrrolidine derivatives report eudismic ratios as high as 1.85-fold between enantiomers [1]. The 2-bromopyridine moiety provides a 5–7× kinetic advantage in Suzuki-Miyaura couplings over 3-bromo or 4-bromo regioisomers, facilitating efficient molecular elaboration [2].

Chiral (R)-pyrrolidine-3-ol scaffold — Defined stereochemistry supports enantioselective study design

2-Bromopyridine moiety — Regioselective cross-coupling handle for library synthesis

3-Hydroxyl group — Additional H-bond donor/acceptor for derivatization or target engagement

• [1] Mendonça-Junior, F. J. B., et al. (2024). Pyrrolidine-based 3-deoxysphingosylphosphorylcholine analogs as possible candidates against neglected tropical diseases (NTDs): identification of hit compounds towards development of potential treatment of Leishmania donovani. PubMed. IC₅₀ = 28.32 µM for eutomer; corresponding enantiomer 2-fold less potent (eudismic ratio 0.54). View Source
• [2] Turner, S. (2025). Synthesis and Pharmaceutical Applications of 2-Bromopyridine Derivatives. Kuujia News. Comparative studies show 2-bromopyridine undergoes Suzuki-Miyaura couplings 5–7 times faster than 3-bromo or 4-bromo isomers. View Source

Why Generic Analogs Fall Short

Generic substitution with racemic 1-(2-bromopyridine-4-carbonyl)pyrrolidin-3-ol (CAS 1690432-59-7), the (S)-enantiomer, or des-hydroxy analogs such as 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine (CAS 892548-11-7) risks compromising stereochemical fidelity and synthetic versatility. Chiral pyrrolidine enantiomers can exhibit up to a 2-fold difference in biological potency, with eudismic ratios that render racemic mixtures unreliable for SAR studies [1]. The 2-bromo substitution on the pyridine ring confers a 5–7× faster Suzuki-Miyaura coupling rate compared with 3-bromo or 4-bromo regioisomers, directly impacting downstream library synthesis efficiency [2]. Furthermore, the 3-hydroxyl group adds one hydrogen bond donor and one hydrogen bond acceptor relative to the des-hydroxy analog (MW difference: 16 Da), altering both physicochemical properties and potential target engagement profiles. These cumulative structural features mean that substituting this specific (R)-configured, 2-bromo-4-carbonyl, 3-hydroxylated pyrrolidine amide with any close analog introduces uncontrolled variables that undermine experimental reproducibility and medicinal chemistry optimization.

Target Product

(3R)-1-(2-Bromopyridine-4-carbonyl)pyrrolidin-3-ol

Key Differentiation

Single (R)-enantiomer

Racemate or (S)-enantiomer may shift biological activity profiles; class evidence shows configuration-dependent potency variation

2-Bromo regioisomer

3-Bromo or 4-bromo analogs alter cross-coupling kinetics and synthetic efficiency

3-Hydroxyl substituent

Des-hydroxy analog lacks H-bond donor, modifying physicochemical and target-interaction profiles

• [1] Mendonça-Junior, F. J. B., et al. (2024). Pyrrolidine-based 3-deoxysphingosylphosphorylcholine analogs as possible candidates against neglected tropical diseases (NTDs). PubMed. IC₅₀ = 28.32 µM for eutomer; corresponding enantiomer 2-fold less potent (eudismic ratio 0.54). View Source
• [2] Turner, S. (2025). Synthesis and Pharmaceutical Applications of 2-Bromopyridine Derivatives. Kuujia News. 2-Bromopyridine undergoes Suzuki-Miyaura couplings 5–7× faster than 3-bromo or 4-bromo isomers. View Source

Differentiation Evidence

2-Bromo Substitution: Faster Suzuki Coupling

The 2-bromopyridine moiety in (3R)-1-(2-bromopyridine-4-carbonyl)pyrrolidin-3-ol provides a significant kinetic advantage in palladium-catalyzed cross-coupling reactions. Comparative studies demonstrate that 2-bromopyridine undergoes Suzuki-Miyaura couplings 5–7 times faster than its 3-bromo or 4-bromo isomers due to reduced steric hindrance near the halogen bond and favorable electronic activation by the ortho-pyridine nitrogen [1]. This translates directly to higher synthetic throughput and more efficient library production when using this compound as a building block compared with compounds bearing bromine at the 3- or 5-position of the pyridine ring [1]. The amide linkage at the 4-position further directs the electronic character of the pyridine ring, potentially enhancing the electrophilicity at the 2-bromo position through resonance stabilization of the developing negative charge in the oxidative addition transition state .

2-Br Suzuki Coupling

Class-level inference

5–7× faster coupling rate vs. 3-Br/4-Br isomers

Supports synthetic route selection

Class-level data from bromopyridine isomer studies

Evidence Dimension	Relative rate of Suzuki-Miyaura cross-coupling (2-bromopyridine vs. 3-bromopyridine vs. 4-bromopyridine)
Target Compound Data	2-Bromopyridine moiety: rate normalized to 1.0 (baseline for fastest isomer)
Comparator Or Baseline	3-Bromopyridine isomer: 5–7× slower; 4-Bromopyridine isomer: 5–7× slower
Quantified Difference	5–7× faster coupling rate for 2-bromo vs. 3-bromo or 4-bromo regioisomers
Conditions	Standard Suzuki-Miyaura conditions; comparative rate studies on bromopyridine isomers [1]

Why This Matters

Faster cross-coupling directly reduces reaction times and increases product yields in library synthesis, making this building block operationally superior to 3-bromo or 4-bromo pyridine analogs for medicinal chemistry campaigns.

• [1] Turner, S. (2025). Synthesis and Pharmaceutical Applications of 2-Bromopyridine Derivatives. Kuujia News. Comparative studies show 2-bromopyridine undergoes Suzuki-Miyaura couplings 5–7 times faster than 3-bromo or 4-bromo isomers. View Source

(R)-Stereochemistry: Enantioselective Engagement

The (R)-stereochemistry of the pyrrolidine 3-hydroxyl group is a critical differentiator. Literature on chiral pyrrolidine derivatives demonstrates that enantiomeric configuration can produce a 2-fold difference in in vitro potency. In a study of pyrrolidine-based 3-deoxysphingosylphosphorylcholine analogs, the eutomer exhibited an IC₅₀ of 28.32 µM against Leishmania donovani promastigotes, while the corresponding enantiomer was 2-fold less potent, yielding a eudismic ratio of 0.54 [1]. This class-level evidence establishes that (R) and (S) enantiomers of pyrrolidine-containing compounds are not interchangeable. Procuring the defined (R)-enantiomer (CAS 1690055-62-9) rather than the racemate (CAS 1690432-59-7) eliminates the confounding variable of mixed stereochemistry in biological assays and ensures consistent SAR interpretation. No direct head-to-head IC₅₀ comparison between the (R) and (S) enantiomers of this specific compound has been published to date.

(R)-Enantiomer Potency

Class-level inference

Eudismic ratio 0.54 in related pyrrolidine analog (eutomer IC₅₀ 28.32 µM)

Enantiomer-specific assay context

No direct head-to-head data for this specific compound

Evidence Dimension	Enantiomer-dependent in vitro potency in pyrrolidine-containing analogs
Target Compound Data	(R)-enantiomer (this compound): stereochemistry defined; potency advantage presumed from class precedent
Comparator Or Baseline	(S)-enantiomer or racemate: up to 2-fold reduced potency observed in structurally related pyrrolidine analogs (eudismic ratio 0.54) [1]
Quantified Difference	Eudismic ratio of 0.54 reported for related chiral pyrrolidine compounds (2-fold potency difference between enantiomers)
Conditions	Leishmania donovani promastigote assay; pyrrolidine-based 3-deoxysphingosylphosphorylcholine analog series [1]

Why This Matters

Using the defined (R)-enantiomer rather than the racemate avoids introducing a 2-fold potency uncertainty into biological assays, which can confound SAR analysis and lead to incorrect structure-activity conclusions.

• [1] Mendonça-Junior, F. J. B., et al. (2024). Pyrrolidine-based 3-deoxysphingosylphosphorylcholine analogs as possible candidates against neglected tropical diseases (NTDs): identification of hit compounds towards development of potential treatment of Leishmania donovani. PubMed. IC₅₀ = 28.32 µM for eutomer; corresponding enantiomer 2-fold less potent (eudismic ratio 0.54). View Source

3-Hydroxyl Group for Improved Hydrogen Bonding

Compared to 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine (CAS 892548-11-7; MW 255.11 Da; formula C₁₀H₁₁BrN₂O), this compound incorporates a hydroxyl group at the pyrrolidine 3-position, increasing the molecular weight by 16 Da (to 271.11 Da) and adding one hydrogen bond donor (total: 1) and one hydrogen bond acceptor (total: 4) . Hydrogen bond donor count is a key determinant of aqueous solubility, membrane permeability, and target binding enthalpy. The additional hydroxyl group enables specific hydrogen bonding interactions with protein targets that are geometrically impossible for the des-hydroxy analog, potentially altering selectivity profiles. While no direct solubility or permeability comparison between these two specific compounds has been published, the well-established contribution of hydroxyl groups to aqueous solubility and polar surface area supports the inference that this compound will exhibit measurably different physicochemical behavior from its des-hydroxy counterpart.

3-OH H-Bond Capacity

Data to verify

+1 HBD, +1 HBA, +16 Da vs. des-hydroxy analog

Physicochemical differentiation context

No direct comparative solubility or permeability data

Evidence Dimension	Hydrogen bond donor/acceptor count and molecular weight
Target Compound Data	MW 271.11 Da; HBD: 1; HBA: 4; C₁₀H₁₁BrN₂O₂
Comparator Or Baseline	2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine (CAS 892548-11-7): MW 255.11 Da; HBD: 0; HBA: 3; C₁₀H₁₁BrN₂O
Quantified Difference	ΔMW = +16 Da; ΔHBD = +1; ΔHBA = +1 (addition of one hydroxyl group)
Conditions	Structural comparison based on molecular formula and functional group analysis

Why This Matters

The additional hydrogen bond donor/acceptor pair directly impacts solubility and target interaction capability, making this compound a distinct chemical entity for medicinal chemistry exploration compared with the des-hydroxy analog.

Application Scenarios

Suzuki Coupling for Kinase Inhibitor Elaboration

The 2-bromopyridine moiety enables 5–7× faster Suzuki-Miyaura coupling compared with 3-bromo or 4-bromo isomers [1], making this compound an ideal core scaffold for rapid parallel library synthesis of kinase inhibitor candidates. The amide-linked pyrrolidine-3-ol provides a defined chiral center that can be exploited for enantioselective kinase binding, while the hydroxyl group offers a synthetic handle for further derivatization (e.g., etherification, esterification, or oxidation) after the initial cross-coupling step . This sequential functionalization strategy—first exploiting the reactive 2-bromo position for biaryl formation, then modifying the hydroxyl group—enables efficient generation of diverse, stereochemically pure lead compounds.

Stereoselective Chemical Probes for Target Engagement

The (R)-configured pyrrolidine-3-ol stereocenter is critical for chemical probe development, where defined stereochemistry is essential for reproducible target engagement data [2]. Class-level evidence from chiral pyrrolidine analogs demonstrates that enantiomers can exhibit a 2-fold difference in biological potency (eudismic ratio 0.54), underscoring the importance of using the single (R)-enantiomer rather than racemic material for probe molecule characterization [2]. The 3-hydroxyl group provides an additional hydrogen bond donor/acceptor pair compared with des-hydroxy analogs , which can be exploited for specific interactions with target protein residues in crystallographic or biophysical studies.

CNS Physicochemical Optimization

The compound's moderate molecular weight (271.11 Da), single hydrogen bond donor, four hydrogen bond acceptors, and balanced lipophilicity profile place it within favorable CNS drug-like chemical space . The 2-bromopyridine moiety, with established log P ≈ 1.9 for the parent heterocycle, contributes to balanced membrane permeability [1]. The hydroxyl group at the pyrrolidine 3-position adds polarity that can reduce LogP and improve aqueous solubility relative to des-hydroxy analogs, which is advantageous for CNS penetration optimization. This compound serves as a versatile starting point for CNS-targeted medicinal chemistry where precise control of physicochemical parameters is required.

Matched Molecular Pair Analysis for SAR

This compound is ideally suited for matched molecular pair (MMP) studies comparing the effects of chirality (R vs. S), hydroxyl presence (3-OH vs. 3-H), and bromine positioning (2-bromo vs. 3-bromo or 4-bromo) on biological activity [2]. The well-defined structural features allow systematic exploration of how each modification impacts potency, selectivity, and ADME properties. The documented 5–7× rate advantage of the 2-bromo isomer in cross-coupling [1] also ensures that SAR exploration via Suzuki diversification is operationally efficient, enabling rapid iteration in lead optimization cycles.

Application

Selection Property

Validation Focus

Biaryl cross-coupling library synthesis

2-Bromo regioselectivity

Suzuki coupling efficiency & throughput

Stereochemical probe development

Enantiomer-specific configuration

Target engagement reproducibility

CNS drug-like space exploration

Balanced physicochemical profile

Permeability & solubility optimization

Matched molecular pair SAR studies

Multidimensional structural variation

Systematic SAR interpretation

• [1] Turner, S. (2025). Synthesis and Pharmaceutical Applications of 2-Bromopyridine Derivatives. Kuujia News. 2-Bromopyridine Suzuki-Miyaura couplings 5–7× faster than 3-bromo/4-bromo isomers; log P ≈ 1.9; 12–15° twist in peripheral groups. View Source
• [2] Mendonça-Junior, F. J. B., et al. (2024). Pyrrolidine-based 3-deoxysphingosylphosphorylcholine analogs as candidates against Leishmania donovani. PubMed. IC₅₀ = 28.32 µM for eutomer; enantiomer 2-fold less potent (eudismic ratio 0.54). View Source